Cas no 858128-65-1 (Benzamide, 4-(dimethylamino)-N-(1-methylethyl)-)

Benzamide, 4-(dimethylamino)-N-(1-methylethyl)- structure
858128-65-1 structure
Product name:Benzamide, 4-(dimethylamino)-N-(1-methylethyl)-
CAS No:858128-65-1
MF:C12H18N2O
MW:206.28412
CID:582852
PubChem ID:18712040

Benzamide, 4-(dimethylamino)-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 4-(dimethylamino)-N-(1-methylethyl)-
    • 4-(dimethylamino)-N-propan-2-ylbenzamide
    • 858128-65-1
    • DTXSID40595783
    • Z31386064
    • AKOS008927197
    • WSMQEWFLOVXOQM-UHFFFAOYSA-N
    • 4-(dimethylamino)-N-(propan-2-yl)benzamide
    • 4-(dimethylamino)-N-isopropyl benzamide
    • SCHEMBL12376683
    • Inchi: InChI=1S/C12H18N2O/c1-9(2)13-12(15)10-5-7-11(8-6-10)14(3)4/h5-9H,1-4H3,(H,13,15)
    • InChI Key: WSMQEWFLOVXOQM-UHFFFAOYSA-N
    • SMILES: CC(C)NC(=O)C1=CC=C(C=C1)N(C)C

Computed Properties

  • Exact Mass: 206.141913202g/mol
  • Monoisotopic Mass: 206.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 32.3Ų

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